Cas no 62751-62-6 (N-Ethylpiperidin-4-amine)
N-Ethylpiperidin-4-amine structure
N-Ethylpiperidin-4-amine Properties
Names and Identifiers
-
- N-Ethylpiperidin-4-amine
- 4-Piperidinamine, N-ethyl-
- AGN-PC-01V5WN
- ethylpiperidin-4-yl-amine
- ethyl-piperidin-4-yl-amine
- HT930
- SureCN1198152
- N-Ethyl-4-piperidinamine
- AC8313
- AKOS009454839
- 4-(ethylamino)piperidine
- SCHEMBL1198152
- EN300-1260951
- CS-0108015
- DTXSID30593238
- SY015269
- AM101052
- 62751-62-6
- CUCURBITACINI
- SB41945
- MFCD12819415
- PS-17815
- DB-370582
- +Expand
-
- MFCD12819415
- VARJMVYCDHQKCG-UHFFFAOYSA-N
- InChI=1S/C7H16N2/c1-2-9-7-3-5-8-6-4-7/h7-9H,2-6H2,1H3
- CCNC1CCNCC1
Computed Properties
- 128.13148
- 2
- 2
- 2
- 128.131348519g/mol
- 9
- 67.3
- 0
- 0
- 0
- 0
- 0
- 1
- 0.3
- 24.1Ų
Experimental Properties
- 24.06
- 186 ºC
- 67 ºC
- 0.90
N-Ethylpiperidin-4-amine Price
N-Ethylpiperidin-4-amine Related Literature
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Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
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Guowei Liu,Junjie Yuan,Zhixin Wu,Pingzhang Yu,Zhengping Wang,Xinguang Xu J. Mater. Chem. C, 2023,11, 2355-2363
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Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
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Juan Xu,Rongkai Du,Lvying Wu,Xianrui Zhang,Su Guan,Lei Zhang,Lifeng Ning,Shan Li New J. Chem., 2020,44, 852-860
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Ho Viet Thang,Gianfranco Pacchioni Phys. Chem. Chem. Phys., 2019,21, 369-377
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Thorben R. Schulte,Marcel Krick,Carmen I. Asche,Sabrina Freye,Guido H. Clever RSC Adv., 2014,4, 29724-29728
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8. Sanguinarine, a promising anticancer therapeutic: photochemical and nucleic acid binding propertiesGopinatha Suresh Kumar,Soumitra Hazra RSC Adv., 2014,4, 56518-56531
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Wen-Ming Liu,Ya-Nan Xue,Na Peng,Wen-Tao He,Ren-Xi Zhuo,Shi-Wen Huang J. Mater. Chem., 2011,21, 13306-13315
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Kee-Jeong Yang,Dae-Ho Son,Shi-Joon Sung,Jun-Hyoung Sim,Young-Ill Kim,Si-Nae Park,Dong-Hwan Jeon,JungSik Kim,Dae-Kue Hwang,Chan-Wook Jeon,Dahyun Nam,Hyeonsik Cheong,Jin-Kyu Kang,Dae-Hwan Kim J. Mater. Chem. A, 2016,4, 10151-10158
62751-62-6 (N-Ethylpiperidin-4-amine) Related Products
- 504-03-0(2,6-Dimethylpiperidine)
- 50533-97-6(N,N-Dimethylpiperidin-4-amine)
- 73579-08-5(1-Methyl-4-(methylamino)piperidine)
- 4897-50-1(4-Piperidinopiperidine)
- 13035-19-3(Piperidin-4-amine)
- 3312-60-5(N1-Cyclohexylpropane-1,3-diamine)
- 127285-08-9(1-Isopropylpiperidin-4-amine)
- 1722-95-8((R)-2-Methylpiperidine)
- 143300-64-5(4-Diethylamino-piperidine)
- 766-17-6(2,6-Lupetidine;)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:62751-62-6)N-Ethylpiperidin-4-amine
99%
10g
1712.0